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Compound of Interest

Compound Name: Ethyl Tetradecanoate-d27

Cat. No.: B565284

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known and estimated physical properties
of Ethyl Tetradecanoate-d27, a deuterated isotopologue of Ethyl Tetradecanoate. Due to the
limited availability of experimental data for the deuterated species, this document leverages
data from the non-deuterated analogue and established principles of isotope effects to offer a
thorough profile for research and development purposes.

Core Physical Properties

The physical characteristics of Ethyl Tetradecanoate-d27 are primarily influenced by the
substitution of 27 hydrogen atoms with deuterium. This isotopic substitution leads to a notable
increase in molecular weight and can cause slight alterations in other physical properties such
as density and boiling point. A direct comparison with its non-deuterated counterpart, Ethyl
Tetradecanoate, is provided below.
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Property Ethyl Tetradecanoate Ethyl Tetradecanoate-d27
Molecular Formula C16H3202 C16H5D2702[1][2]
Molecular Weight 256.42 g/mol [3][4] 283.59 g/mol [1][2]
] ] Estimated to be slightly higher
Melting Point 11-12 °CJ3]
than 11-12 °C
Estimated to be slightly higher
Boiling Point 178-180 °C at 12 mm Hg|[3] than the non-deuterated form.
[S16171[8]
. Estimated to be slightly higher
Density 0.86 g/mL at 25 °C[3]

than 0.86 g/mL.[9][10]

Estimated to be slightly
Refractive Index n20/D 1.436][3] different from the non-
deuterated form.[11]

Note on Estimated Values: The physical properties for Ethyl Tetradecanoate-d27, other than
molecular formula and weight, are estimations. Generally, deuterated compounds exhibit
slightly higher boiling points and densities compared to their non-deuterated counterparts due
to the increased mass of deuterium.[5][6][7][9][10] The exact values for Ethyl Tetradecanoate-
d27 would require experimental determination.

Experimental Protocols for Physical Property
Determination

The following are detailed methodologies for the experimental determination of the key physical
properties of liquid compounds like Ethyl Tetradecanoate-d27.

Melting Point Determination (Capillary Method)

The melting point is determined as the temperature range over which the solid-to-liquid phase
transition occurs.

Methodology:
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» Sample Preparation: A small amount of the solidified Ethyl Tetradecanoate-d27 is finely
powdered. The open end of a capillary tube is tapped into the powder to collect a small
sample.[12] The tube is then inverted and tapped gently to pack the sample into the sealed
end, aiming for a sample height of 2-3 mm.[12][13]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which provides
controlled heating of the sample.[14][15]

o Determination: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,
as the temperature approaches the expected melting point.[14]

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.[14][16]

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

Methodology:

o Sample Preparation: A small volume (a few milliliters) of Ethyl Tetradecanoate-d27 is
placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed into
the test tube with the open end submerged in the liquid.[17][18][19]

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[18][19]

o Determination: The Thiele tube is gently heated, causing the temperature of the sample to
rise. As the boiling point is approached, a stream of bubbles will emerge from the open end
of the capillary tube.[18] The heating is then discontinued.

o Data Recording: The temperature is carefully monitored as the liquid cools. The boiling point
is the temperature at which the bubble stream ceases and the liquid begins to be drawn back
into the capillary tube.[18][19]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b565284?utm_src=pdf-body
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b565284?utm_src=pdf-body
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Density Determination (Pycnometer Method)

Density is the mass per unit volume of a substance.

Methodology:

Apparatus Preparation: A pycnometer (a flask with a specific, accurately known volume) is
cleaned, dried, and its mass is precisely measured.

Sample Measurement: The pycnometer is filled with Ethyl Tetradecanoate-d27. Care is
taken to avoid air bubbles. The filled pycnometer is then weighed to determine the mass of
the liquid.

Calculation: The density is calculated by dividing the mass of the liquid by the known volume
of the pycnometer. For higher accuracy, the temperature of the sample should be recorded
as density is temperature-dependent.[20][21]

Refractive Index Determination (Abbe Refractometer)

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Methodology:

Apparatus Calibration: The Abbe refractometer is calibrated using a standard liquid with a
known refractive index, often distilled water.[22]

Sample Application: A few drops of Ethyl Tetradecanoate-d27 are placed on the prism
surface of the refractometer.

Measurement: The prism is closed, and light is passed through the sample. The user looks
through the eyepiece and adjusts the controls until the boundary line between the light and
dark fields is sharp and centered on the crosshairs.[22]

Data Recording: The refractive index is read directly from the instrument's scale. The
temperature should be controlled and recorded, as the refractive index is temperature-
dependent.[22]
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Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive determination of the

physical properties of a chemical compound such as Ethyl Tetradecanoate-d27.
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Caption: Workflow for the determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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